![molecular formula C13H8F3NO B4583277 2,5-difluoro-N-(3-fluorophenyl)benzamide](/img/structure/B4583277.png)
2,5-difluoro-N-(3-fluorophenyl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of related fluorinated compounds typically involves nucleophilic vinylic substitution reactions. For instance, N-Benzoyl β,β-difluoroenamides and N-benzoyl fluoroynamides have been utilized as precursors in heterocyclic synthesis, exploiting the unique electrophilic reactivity endowed by fluorine atoms at the β-position of the enamide moiety. This approach leads to various fluorinated heterocycles, demonstrating the versatility of fluorine in organic synthesis (Meiresonne et al., 2015).
Molecular Structure Analysis
Crystal structure analysis has provided insights into the molecular arrangement of similar fluorinated benzamides. The presence of fluorine atoms significantly influences the dihedral angles between benzene rings, affecting the molecule's overall conformation and stability. For example, studies on N-[2-(trifluoromethyl)phenyl]benzamides have revealed how fluorine substitution patterns impact molecular packing and aggregation (Suchetan et al., 2016).
Chemical Reactions and Properties
Fluorinated benzamides undergo various chemical reactions, showcasing their reactivity and potential for further functionalization. The Rhodium-catalyzed coupling of benzamides with difluorovinyl tosylate is a notable method for the synthesis of fluorinated heterocycles, demonstrating the compounds' versatility in organic synthesis and potential applications in pharmaceutical and agrochemical industries (Wu et al., 2017).
Physical Properties Analysis
The fluorination of benzamides significantly alters their physical properties, such as solubility, thermal stability, and optical transparency. For example, the introduction of fluorine atoms into polyimides derived from benzamides has been shown to enhance these materials' overall performance, indicating the influence of fluorine on the physical attributes of benzamides (Chen et al., 2020).
Chemical Properties Analysis
The chemical properties of 2,5-difluoro-N-(3-fluorophenyl)benzamide, such as reactivity and stability, are influenced by the fluorine atoms. Fluorine's high electronegativity and small atomic radius contribute to the compound's unique reactivity patterns, enabling its use in various organic transformations and the synthesis of complex fluorinated molecules (Kiryanov et al., 2001).
Scientific Research Applications
Synthetic Chemistry and Medicinal Applications
Fluorination Techniques in Medicinal Chemistry : A study by Wang, Mei, and Yu (2009) highlights a method for ortho-fluorination of triflamide-protected benzylamines, crucial for developing synthetically useful functional groups in medicinal chemistry. This method uses N-fluoro-2,4,6-trimethylpyridinium triflate as the fluorine source, showcasing the importance of fluorination in drug design and synthesis (Wang, Mei, & Yu, 2009).
Antipathogenic Activity : Limban, Marutescu, and Chifiriuc (2011) demonstrated that fluorinated benzamides exhibit significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus, highlighting their potential as antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Synthesis of Fluorinated Naphthoic Acids : Tagat et al. (2002) described the synthesis of mono- and difluoronaphthoic acids, showcasing the role of aryl carboxamides, similar to 2,5-difluoro-N-(3-fluorophenyl)benzamide, in producing biologically active compounds. This research emphasizes the utility of fluorinated compounds in creating novel therapeutic agents (Tagat et al., 2002).
Antimicrobial Activity of Fluorinated Compounds : Carmellino et al. (1994) investigated fluorinated benzamides for their antifungal and antibacterial activity, finding several compounds with high activity against fungi and Gram-positive microorganisms. This work underscores the significance of fluorination in enhancing the antimicrobial properties of compounds (Carmellino et al., 1994).
Histone Deacetylase Inhibition for Cancer Therapy : Saito et al. (1999) explored synthetic benzamide derivatives, including those related to this compound, for their histone deacetylase inhibitory activity. Their findings suggest potential applications in novel chemotherapeutic strategies for treating cancers insensitive to traditional antitumor agents (Saito et al., 1999).
Material Science and Polymer Chemistry
- Fluorinated Polyamides : Ge et al. (2004) synthesized and characterized fluorinated aromatic polyamides, demonstrating their excellent solubility, thermal stability, and electrical properties. The incorporation of fluorine into polyamides, similar to the functional groups in this compound, highlights the importance of fluorination in developing materials with improved performance (Ge et al., 2004).
properties
IUPAC Name |
2,5-difluoro-N-(3-fluorophenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO/c14-8-2-1-3-10(6-8)17-13(18)11-7-9(15)4-5-12(11)16/h1-7H,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUOTKCNFPJAPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)C2=C(C=CC(=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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